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Compound of Interest

Compound Name: Sgc-aak1-1N

Cat. No.: B1193591

Application Notes and Protocols: SGC-AAK1-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

SGC-AAK1-1 is a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1)
and Bone Morphogenetic Protein 2-Inducible Kinase (BMP2K).[1][2] As an ATP-competitive
inhibitor, SGC-AAK1-1 is a valuable tool for investigating the cellular functions of AAK1 and
BMP2K, particularly their roles in clathrin-mediated endocytosis and Wnt signaling pathways.[1]
[2] AAK1 has been identified as a negative regulator of Wnt signaling by promoting the
internalization of the LRP6 co-receptor.[1] Inhibition of AAK1 by SGC-AAK1-1 leads to
decreased phosphorylation of the u2 subunit of the AP2 adaptor complex (AP2M1) at threonine
156, which in turn stabilizes -catenin and activates Wnt-dependent transcription.[1][3]

This document provides detailed information on the stability, storage, and handling of SGC-
AAK1-1, along with protocols for key in vitro and cellular assays to probe its biological activity. A
structurally related compound, SGC-AAK1-1N, which is inactive against AAK1, is available as
a negative control for experiments.[1]

Chemical Information
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Property Value
N-(6-(3-((N,N-
Chemical Name diethylsulfamoyl)amino)phenyl)-1H-indazol-3-

yl)cyclopropanecarboxamide

Molecular Formula C21H25N503S
Molecular Weight 427.52 g/mol
CAS Number 2247894-32-0
Purity >98% (HPLC)

Stability and Storage

Proper storage and handling of SGC-AAK1-1 are crucial to maintain its integrity and activity.
Below are the recommended storage conditions for the compound in both solid form and in
solution.
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Storage ]
Form Duration Notes
Temperature
) Store in a dry, dark
Solid (Powder) -20°C 2 years
place.
For shorter-term
4°C 2 years
storage.
Aliquot to avoid
DMSO Solution -80°C 6 months repeated freeze-thaw
cycles.
Aliquot to avoid
-20°C 1 month repeated freeze-thaw
cycles.
Prepare fresh for best
results. For in vivo
experiments, it is
Aqueous Solution 4°C 2 weeks recommended to

prepare the working
solution freshly on the

same day.

Solubility: SGC-AAK1-1 is soluble in DMSO up to 100 mM.

Signaling Pathway

SGC-AAK1-1 modulates the Wnt signaling pathway through the inhibition of AAK1. The
following diagram illustrates the proposed mechanism of action.
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Prepare serial dilutions of
SGC-AAK1-1 and control

Add compounds to Prepare AAK1 enzyme
384-well plate and substrate mix
Y Y
(Add kinase mix to plate)
(Add ATP to initiate reactlon)

anubate at RT for 1 hou)

Detect ADP production
(e.g., ADP-Glo™)

Read Iumlnescence)

Y

(Calculate IC50 value )
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Start: Characterize SGC-AAK1-1

In Vitro Kinase Assay
(Determine IC50 against AAK1)

onfirms biochemical potency

Cellular Target Engagement
(e.g., CETSA or NanoBRET™)

onfirms target binding in cells

Downstream Signaling Assay
(AP2M1 Phosphorylation)

inks target inhibition to pathway modulation

Functional Outcome Assay
(Wnt Signaling Reporter Assay)

Conclusion: SGC-AAK1-1 is a cell-active

inhibitor of AAK1 that modulates
Whnt signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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